Cas no 1818404-89-5 ((5-methoxyquinolin-2-yl)methanamine)

(5-Methoxyquinolin-2-yl)methanamine is a quinoline derivative featuring a methoxy substituent at the 5-position and an aminomethyl group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The methoxy group enhances electron density, influencing reactivity in electrophilic substitutions, while the primary amine functionality allows for further derivatization via condensation or amidation reactions. Its structural motif is valuable in designing bioactive molecules, including potential kinase inhibitors or antimicrobial agents. The compound’s stability and well-defined reactivity profile make it suitable for scalable synthetic applications. Proper handling under inert conditions is recommended due to the amine’s sensitivity to oxidation.
(5-methoxyquinolin-2-yl)methanamine structure
1818404-89-5 structure
Product Name:(5-methoxyquinolin-2-yl)methanamine
CAS No:1818404-89-5
MF:C11H12N2O
MW:188.225782394409
CID:5103501
Update Time:2026-03-03

(5-methoxyquinolin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 2-Quinolinemethanamine, 5-methoxy-
    • (5-methoxyquinolin-2-yl)methanamine
    • Inchi: 1S/C11H12N2O/c1-14-11-4-2-3-10-9(11)6-5-8(7-12)13-10/h2-6H,7,12H2,1H3
    • InChI Key: YZQUBXUXWNGPGD-UHFFFAOYSA-N
    • SMILES: N1C2C(=C(OC)C=CC=2)C=CC=1CN

(5-methoxyquinolin-2-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6882-100MG
(5-methoxyquinolin-2-yl)methanamine
1818404-89-5 95%
100MG
¥ 963.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6882-250MG
(5-methoxyquinolin-2-yl)methanamine
1818404-89-5 95%
250MG
¥ 1,537.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6882-500MG
(5-methoxyquinolin-2-yl)methanamine
1818404-89-5 95%
500MG
¥ 2,560.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6882-1G
(5-methoxyquinolin-2-yl)methanamine
1818404-89-5 95%
1g
¥ 3,841.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6882-5G
(5-methoxyquinolin-2-yl)methanamine
1818404-89-5 95%
5g
¥ 11,523.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6882-10G
(5-methoxyquinolin-2-yl)methanamine
1818404-89-5 95%
10g
¥ 19,206.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6882-100mg
(5-methoxyquinolin-2-yl)methanamine
1818404-89-5 95%
100mg
¥962.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6882-250mg
(5-methoxyquinolin-2-yl)methanamine
1818404-89-5 95%
250mg
¥1537.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6882-500mg
(5-methoxyquinolin-2-yl)methanamine
1818404-89-5 95%
500mg
¥2559.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6882-1g
(5-methoxyquinolin-2-yl)methanamine
1818404-89-5 95%
1g
¥3838.0 2024-04-23

Additional information on (5-methoxyquinolin-2-yl)methanamine

Recent Advances in the Study of (5-methoxyquinolin-2-yl)methanamine (CAS: 1818404-89-5) in Chemical Biology and Pharmaceutical Research

The compound (5-methoxyquinolin-2-yl)methanamine (CAS: 1818404-89-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The discussion is based on a thorough review of recent academic publications, patent filings, and industry reports.

Recent studies have highlighted the role of (5-methoxyquinolin-2-yl)methanamine as a key intermediate in the synthesis of novel quinoline-based compounds with promising pharmacological properties. Researchers have demonstrated its utility in the development of small-molecule inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, infectious diseases, and neurological disorders. The compound's structural features, including the methoxy and amine functional groups, contribute to its ability to interact with biological targets with high specificity and affinity.

One of the most notable advancements involves the use of (5-methoxyquinolin-2-yl)methanamine in the design of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of derivatives that exhibited potent inhibitory activity against tyrosine kinases, which are critical targets in oncology. The study utilized molecular docking and in vitro assays to validate the binding modes and efficacy of these derivatives, providing valuable insights for further optimization.

In addition to its role in kinase inhibition, (5-methoxyquinolin-2-yl)methanamine has been explored for its potential in antimicrobial therapy. A recent patent application disclosed novel derivatives of this compound that demonstrated broad-spectrum activity against drug-resistant bacterial strains. The mechanism of action was attributed to the disruption of bacterial cell membrane integrity and inhibition of essential metabolic pathways. These findings underscore the compound's potential as a scaffold for developing next-generation antibiotics.

Another area of interest is the application of (5-methoxyquinolin-2-yl)methanamine in neuropharmacology. Preliminary studies have suggested that certain derivatives of this compound may modulate neurotransmitter systems, offering potential therapeutic benefits for neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers are currently investigating the pharmacokinetic and pharmacodynamic properties of these derivatives to assess their viability as drug candidates.

In conclusion, (5-methoxyquinolin-2-yl)methanamine (CAS: 1818404-89-5) represents a promising scaffold for the development of novel therapeutic agents across multiple disease areas. Its versatility, combined with recent advancements in synthetic and medicinal chemistry, positions it as a valuable tool for drug discovery. Future research should focus on optimizing its derivatives for improved efficacy, selectivity, and safety profiles, paving the way for clinical translation.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd